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Compound of Interest

Compound Name: 5-isopropoxy-2-methyl-1H-indole

Cat. No.: B1326782

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 5-
isopropoxy-2-methyl-1H-indole (CAS No. 1133434-84-1). Due to the absence of a specific
Safety Data Sheet (SDS) for this compound, this guidance is based on general best practices
for the disposal of hazardous chemical waste and information from structurally similar indole
derivatives. It is imperative to handle this compound with caution, assuming it may be
hazardous.

Chemical and Physical Properties

A comprehensive safety profile for 5-isopropoxy-2-methyl-1H-indole is not readily available.
The following table summarizes the known information and highlights data gaps.
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Property

Data

Chemical Name

5-isopropoxy-2-methyl-1H-indole

CAS Number 1133434-84-1
Molecular Formula Ci12H1sNO
Molecular Weight 189.26 g/mol

Physical State

Data Not Available

Solubility

Data Not Available

Flash Point

Data Not Available

Toxicity Data

Data Not Available

Environmental Hazards Data Not Available

Given the data gaps, it is prudent to treat this compound as potentially harmful if swallowed,
inhaled, or in contact with skin, and as a potential eye and skin irritant.

Experimental Protocols: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of 5-isopropoxy-2-
methyl-1H-indole and is designed to comply with general hazardous waste regulations as
stipulated by the Environmental Protection Agency (EPA) under the Resource Conservation
and Recovery Act (RCRA).[1][2][3]

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat.

» Conduct all waste handling activities in a well-ventilated area, preferably within a chemical
fume hood.

2. Waste Identification and Segregation:
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All waste containing 5-isopropoxy-2-methyl-1H-indole must be classified as hazardous
chemical waste.

Do not mix this waste with other waste streams unless compatibility has been confirmed.
Incompatible materials can lead to dangerous chemical reactions.

. Waste Collection and Containerization:

Collect waste in a designated, leak-proof container that is compatible with the chemical.
Plastic containers are often preferred to glass to minimize the risk of breakage.[4]

The container must be in good condition, with a secure, screw-on cap.[5]

Ensure the container is clearly labeled with the words "Hazardous Waste" and the full
chemical name: "5-isopropoxy-2-methyl-1H-indole".[4][6] Include the approximate quantity
or concentration.

. Waste Storage:

Store the waste container in a designated satellite accumulation area that is at or near the
point of generation.

The storage area should be secure and away from general laboratory traffic.

Secondary containment, such as a larger, chemically resistant bin, is required to contain any
potential leaks or spills.[5]

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

Provide the EHS department with accurate information about the waste, including the
chemical name and quantity.

Do not dispose of this chemical down the drain or in regular trash.[4] This is a violation of
environmental regulations.
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6. Spill and Emergency Procedures:
¢ In the event of a spill, evacuate the immediate area and alert your supervisor and EHS.

 If you are trained and it is safe to do so, contain the spill using appropriate absorbent

materials.

o Contaminated materials from the cleanup, including PPE, must be disposed of as hazardous

waste.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 5-isopropoxy-2-methyl-1H-indole.
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Caption: Disposal Workflow for 5-isopropoxy-2-methyl-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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